6-{3-[(5-chloro-2-hydroxybenzyl)amino]-1-pyrrolidinyl}-N~3~-(3-fluorophenyl)nicotinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “6-{3-[(5-chloro-2-hydroxybenzyl)amino]-1-pyrrolidinyl}-N~3~-(3-fluorophenyl)nicotinamide” has a molecular formula of C23H22ClFN4O2, an average mass of 440.898 Da, and a monoisotopic mass of 440.141541 Da . It is not intended for human or veterinary use and is available for research use only.
Scientific Research Applications
Biological Activity and Antimicrobial Properties
This compound has shown biological activity in various forms. For instance, derivatives of nicotinamide, similar in structure, have been prepared and shown to possess significant in vitro antimicrobial activity against various bacterial and fungal species. These compounds have been compared with standard drugs, indicating their potential in antimicrobial therapies (Patel & Shaikh, 2010).
Antifungal Applications
A series of novel 2‐aminonicotinamide derivatives, designed based on the structure of related compounds, exhibited potent in vitro antifungal activity against Candida albicans and other fungal species. These compounds were found to inhibit the biosynthesis of glycosylphosphatidylinositol (GPI)‐anchored proteins in fungi, indicating a specific mode of action which might have broader applications in antifungal treatments (Ni et al., 2017).
Molecular Crystal Applications
Studies on cocrystals of nicotinamide with aromatic acids have demonstrated unique hydrogen-bonded interactions, which are crucial for the development of novel molecular crystal structures. These structures can have significant implications in the field of material science and crystal engineering (Lou & Hu, 2011).
Neuroprotective Potential
Research on related nicotinamide compounds has revealed their potential in protecting against neuronal cell damage. These compounds can act as Na+/Ca2+ exchange inhibitors, offering protection against hypoxia/reoxygenation-induced damage in neuronal cells. This indicates a possible therapeutic application in neuroprotection (Iwamoto & Kita, 2006).
Antibacterial Properties
Carbacylamidophosphates containing nicotinamide have been synthesized and shown to possess significant antibacterial activity. These compounds have been tested against various bacterial strains, indicating their potential use in developing new antibacterial agents (Oroujzadeh et al., 2017).
Non-Linear Optical Properties
Proton transfer hydrogen-bonded complexes of nicotinamide have been characterized and found to show efficient second harmonic frequency generation, which is a significant property in the field of non-linear optics. This suggests potential applications in the development of materials for non-linear optical devices (Bryndal et al., 2014).
Properties
IUPAC Name |
6-[3-[(5-chloro-2-hydroxyphenyl)methylamino]pyrrolidin-1-yl]-N-(3-fluorophenyl)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22ClFN4O2/c24-17-5-6-21(30)16(10-17)13-26-20-8-9-29(14-20)22-7-4-15(12-27-22)23(31)28-19-3-1-2-18(25)11-19/h1-7,10-12,20,26,30H,8-9,13-14H2,(H,28,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWDMYFQZOWCCIP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1NCC2=C(C=CC(=C2)Cl)O)C3=NC=C(C=C3)C(=O)NC4=CC(=CC=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22ClFN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.